Cas no 434935-69-0 (2-Methyl-6-nitrobenzoic anhydride)

2-Methyl-6-nitrobenzoic anhydride Properties

Names and Identifiers

• 2-Methyl-6-nitrobenzoic anhydride
• (2-methyl-6-nitrobenzoyl) 2-methyl-6-nitrobenzoate
• Benzoic acid,2-methyl-6-nitro-, 1,1'-anhydride
• 6-Nitro-o-toluic Anhydride
• MNBA
• 2-Methyl-6-nitrobenzoic acid anhydride
• Benzoic acid, 2-methyl-6-nitro-, anhydride
• YEKPNMQQSPHKBP-UHFFFAOYSA-N
• VZ24972
• AS07058
• AM83027
• TRA0072774
• AB0006497
• Bis(2-methyl-6-nitrobenzoic acid)anhydride
• AX8226851
• AB1011497
• W6279
• M1439
• ST24022334
• 4
• 2-METHYL-6-NITROBENZOICANHYDRIDE
• p-Nitrobenzyl2-diazoacetoacetate
• UNII-EC8MK6FE8B
• FT-0658534
• DS-18220
• A826295
• SY075637
• Q11186403
• 2-METHYL-6-NITROBENZOYL 2-METHYL-6-NITROBENZOATE
• SCHEMBL329162
• DTXSID60440549
• AKOS015842197
• 2-methyl-6-nitrobenzoic acid [(2-methyl-6-nitrophenyl)-oxomethyl] ester
• MFCD06797117
• 2-Methyl-6-nitrobenzoic anhydride, 97%
• NS00073859
• EC8MK6FE8B
• (2-methyl-6-nitro-phenyl)carbonyl 2-methyl-6-nitro-benzoate
• 434935-69-0
• C16H12N2O7
• CS-W008194
• DTXCID70391371
• DB-070438
• 2-methyl-6-nitrobenzoic acid anhydride
• +Expand

• MDL： MFCD06797117
• InChIKey： YEKPNMQQSPHKBP-UHFFFAOYSA-N
• Inchi： 1S/C16H12N2O7/c1-9-5-3-7-11(17(21)22)13(9)15(19)25-16(20)14-10(2)6-4-8-12(14)18(23)24/h3-8H,1-2H3
• SMILES： O(C(C1C(=C([H])C([H])=C([H])C=1C([H])([H])[H])[N+](=O)[O-])=O)C(C1C(=C([H])C([H])=C([H])C=1C([H])([H])[H])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 344.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 344.06445073g/mol
• Heavy Atom Count: 25
• Complexity: 506
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 135

Experimental Properties

• LogP: 4.16340
• PSA: 135.01000
• Refractive Index: 1.623
• Boiling Point: 559.4±50.0 °C at 760 mmHg
• Melting Point: 175.0 to 179.0 deg-C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 246.5±32.1 °C
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• Color/Form: Very light yellow red yellow crystal powder
• Density: 1.416±0.06 g/cm3 (20 ºC 760 Torr),

2-Methyl-6-nitrobenzoic anhydride Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：Warning

2-Methyl-6-nitrobenzoic anhydride Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%